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Compound of Interest

Compound Name: Daphnodorin B

Cat. No.: B1201799

For Researchers, Scientists, and Drug Development Professionals

Introduction

Daphnodorin B is a naturally occurring biflavonoid that has garnered significant interest within
the scientific community for its diverse biological activities. This technical guide provides a
comprehensive overview of its chemical identity, and a detailed exploration of its known anti-
tumor, anti-angiogenic, and other biological effects based on available preclinical data. The
information is presented to support further research and development efforts in the fields of
oncology and pharmacology.

Chemical Identification

Identifier Value Reference

[(2R,3S)-3,5-dihydroxy-2,8-
bis(4-hydroxyphenyl)-3,4-

IUPAC Name dihydro-2H-furo[2,3- [1]
h]chromen-9-yl]-(2,4,6-
trihydroxyphenyl)methanone

CAS Number 95733-02-1 [1]
Molecular Formula C30H22010 [1]
Molecular Weight 542.5 g/mol [1]
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Biological Activities

Daphnodorin B has demonstrated a range of biological activities, with its anti-tumor and anti-
angiogenic properties being the most prominent. It has also been reported to possess anti-
fungal, anti-mitotic, and anti-HIV-1 activities.

Anti-Tumor Activity

In Vivo Studies in Lewis Lung Carcinoma Model:

In a study involving C57BL/6 mice bearing Lewis lung carcinoma (LLC), treatment with
Daphnodorin B at doses of 40 and 80 mg/kg demonstrated a protective effect on peripheral
lymphocytes from tumor-induced reduction.[2] Furthermore, it led to an increased lymphocyte
proliferation potential and inhibited tumor progression and metastasis.[2] This suggests that
Daphnodorin B's anti-tumor effect may be mediated, at least in part, through the modulation of
the host immune response.[2]

Cytotoxicity Against Tumor Cell Lines:

Daphnodorin B has shown selective cytotoxicity against a number of tumor cell lines.[2]
However, specific IC50 values for individual cell lines are not yet widely published, indicating a
need for further research in this area.

Anti-Angiogenic Activity

Chick Chorioallantoic Membrane (CAM) Assay:

Daphnodorin B has been evaluated for its anti-angiogenic potential using the chick
chorioallantoic membrane (CAM) assay, a widely used in vivo model to study blood vessel

formation. While the complete study details are not available, it has been noted in secondary
sources that Daphnodorin B exhibited anti-angiogenic effects in this model.

Other Biological Activities
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Activity Assay/Model Results Reference
) ) Morphological
) Pyricularia oryzae )
Anti-fungal ) deformation (MMDC): [3]
mycelia
73.7 +/- 1.6 uM
o Microtubule Moderate activity
Anti-mitotic o [3]
polymerization (IC50): 142 +/- 2 uyM
Anti-HIV-1 In vitro assay Moderately active [3]

Experimental Protocols

Detailed experimental protocols for the biological activities of Daphnodorin B are not
extensively detailed in the currently available literature. The following represents a generalized

methodology for the key assays mentioned.

In Vivo Anti-Tumor Study in LLC-Bearing Mice (General
Protocol)

A typical experimental workflow for evaluating the anti-tumor efficacy of a compound like
Daphnodorin B in a Lewis Lung Carcinoma model would involve the following steps. This is a
generalized protocol and specific parameters for the Daphnodorin B study are not fully

available.
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In vivo anti-tumor experimental workflow.

Chick Chorioallantoic Membrane (CAM) Assay (General
Protocol)

The CAM assay is a versatile in vivo model for studying angiogenesis. A generalized protocol is

outlined below.
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Chick Chorioallantoic Membrane (CAM) assay workflow.

Signaling Pathways
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The precise molecular mechanisms and signaling pathways through which Daphnodorin B
exerts its biological effects have not yet been elucidated in the available scientific literature.
Given that it is a flavonoid, it is plausible that its anti-tumor and anti-angiogenic activities could
be mediated through pathways commonly affected by other flavonoids, such as the PI3K/Akt,
MAPK, or NF-kB signaling pathways. However, this remains speculative and requires
dedicated investigation.

The following diagram illustrates a hypothetical relationship where Daphnodorin B might
influence these key cellular signaling pathways to produce its observed anti-tumor effects.
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Hypothesized signaling pathways affected by Daphnodorin B.

Conclusion and Future Directions

Daphnodorin B is a promising natural compound with demonstrated anti-tumor and anti-
angiogenic activities in preclinical models. To advance its potential as a therapeutic agent,
further research is imperative. Key areas for future investigation include:
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o Elucidation of the Mechanism of Action: Detailed studies are needed to identify the specific
molecular targets and signaling pathways modulated by Daphnodorin B.

o Comprehensive Cytotoxicity Profiling: A broader screening against a panel of cancer cell
lines is required to determine its spectrum of activity and to obtain specific IC50 values.

o Detailed In Vivo Studies: Further in vivo experiments are necessary to confirm its efficacy
and to evaluate its pharmacokinetic and toxicological profiles.

» Structure-Activity Relationship Studies: Synthesis and evaluation of analogues of
Daphnodorin B could lead to the development of more potent and selective compounds.

This technical guide summarizes the current knowledge on Daphnodorin B and is intended to
serve as a valuable resource for the scientific community to guide future research endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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